Root Cause Analysis & Performance Maximization

S m O | e C u | e Specifications & Pricing

diethyl butylmalonate storage conditions
stability

Author: Smolecule Technical Support Team. Date: February 2026

Compound Focus: Diethyl butylmalonate

Cat. No.: S1493477

Chemical Profile & Storage Specifications

The table below summarizes the key physical properties and storage conditions for Diethyl Butylmalonate:

Property Specification Source | Context
IUPAC Name Diethyl butylmalonate [1]

CAS Number 133-08-4 [2] [1]

Physical State Clear, colorless liquid [2] [1]

Boiling Point 235-240 °C [2] [1]

Density 0.983 g/mL at 25 °C [2] [1]

Refractive Index n?%/D 1.420 - 1.422 [2] [1]

Flash Point 201 °F (approx. 94 °C) [2] [1]
Recommended Storage Store below +30°C [2] [1]
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Synthesis & Experimental Protocols

Diethyl butylmalonate is typically synthesized via the alkylation of diethyl malonate. The following

methods are reported in the literature.

Method 1: Solid Base with Phase-Transfer Catalysis (PTC)

This method is efficient and can be performed under milder conditions.

¢ Key Reagents:
o Diethyl malonate: Alkylating agent.
o n-Butyl bromide: Alkylating agent [3].
o Base: Anhydrous Potassium Carbonate (K2COs3) [3].
o Phase-Transfer Catalyst (PTC): Tetrabutylammonium bromide or ionic liquids like 1-N-
butyl-3-methylimidazolium (BMIM) hexafluorophosphate [3].
o Solvent: Can be run in a solid-liquid system or with solvents like toluene [3].
e Procedure:
o Mix diethyl malonate, base, and a small amount of PTC (e.g., 4 mol%) [3].
o Add the alkyl halide (e.g., n-butyl bromide).
o Heat the mixture with stirring at 80-90°C for several hours (e.g., 4-5 hours) until the reaction is
complete [3].
o After cooling, the reaction mixture can be worked up by washing with water, separating the
organic layer, and purifying the product through filtration, fractional distillation, or other methods

[4].

Method 2: Alkoxide-Mediated Alkylation

This is a more traditional approach.

o Key Reagents:
o Diethyl malonate
o Base: Sodium ethoxide (in ethanol) or sodium hydride [4] [1].
o Alkylating Agent: Chlorobutane or lodobutane [1].
o Solvent: Ethanol (if using sodium ethoxide) or an organic solvent like DMF [4] [1].
e Procedure:
o Add diethyl malonate to a solution of the base (e.g., sodium ethoxide in ethanol) to form the
sodium enolate [1].
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o Introduce the alkyl halide (e.g., chlorobutane) to the reaction mixture [1].

o Heat the reaction under reflux for a specified duration (e.g., 2 hours) [1].

o After the reaction is complete, the crude product is separated. Ethanol can be recovered, and
the product is washed, dehydrated, and potentially distilled to obtain the final compound [1].

This synthesis process can be visualized as a straightforward workflow:

G)iethyl Malonatej [ Base (e.g., K2COs, NaOEt) ] leyl Halide (e.g., n-BuBrD Catalyst (PTC, e.g., TBAB)

T

Heating with Stirring

Diethyl Butylmalonate

Click to download full resolution via product page

Frequently Asked Questions

¢ Q1: What are the critical parameters for the safe storage of diethyl butylmalonate? The primary
considerations are temperature and container integrity. The compound should be stored in a tightly
sealed container below 30°C in a cool, well-ventilated place. Given its flash point of about 94°C, it is

combustible and should be kept away from heat and ignition sources [2] [1].

e Q2: How can I improve the yield of the monoalkylation reaction? Using a Phase-Transfer
Catalyst (PTC) is highly effective. Research indicates that catalysts like tetrabutylammonium bromide
or certain ionic liquids can significantly increase yields in the alkylation of diethyl malonate with butyl

halides by facilitating the reaction between reagents in different phases [3].

¢ Q3: What is a common impurity and how can it be addressed? A common issue is the formation of
the dialkylated byproduct. This occurs when a second molecule of alkyl halide reacts with the

monoalkylated ester. To minimize this:
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o Control stoichiometry: Use a slight excess of diethyl malonate relative to the alkyl halide.
o Optimize reaction conditions: The use of solid bases like K2COs with PTC has been shown to
provide high yields of the monoalkylated product with good selectivity, reducing dialkylation [4]

3],

Knowledge Gaps and Further Research

The available search results provide a solid foundation for handling and synthesizing diethyl

butylmalonate. However, for a complete technical support center, the following information would be
needed:

¢ Long-term Stability Data: Specific shelf-life under recommended storage conditions and
decomposition profiles.

e Comprehensive Troubleshooting: More detailed analysis of common experimental failures (e.g.,
product discoloration, low purity) and their solutions.

e Advanced Handling Procedures: Detailed safety data sheet (SDS) information beyond basic
storage, such as incompatibilities with specific materials and personal protective equipment (PPE)

recommendations.

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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